N-{3-[(anilinocarbonyl)amino]phenyl}propanamide

• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: N-[3-(phenylcarbamoylamino)phenyl]propanamide
• InChI: InChI=1S/C16H17N3O2/c1-2-15(20)17-13-9-6-10-14(11-13)19-16(21)18-12-7-4-3-5-8-12/h3-11H,2H2,1H3,(H,17,20)(H2,18,19,21)
• InChI Key: ZLFRHBRVIWDWTC-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC(=CC=C1)NC(=O)NC2=CC=CC=C2

Description

N-{3-[(anilinocarbonyl)amino]phenyl}propanamide, commonly known as APC, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. APC belongs to the class of small molecules that can modulate protein-protein interactions, making it an attractive target for drug development.

Mechanism of Action

The mechanism of action of APC involves its ability to modulate protein-protein interactions. APC binds to specific regions on target proteins, disrupting their interactions with other proteins and altering their activity. For example, APC binds to the BH3 domain of Bcl-2, preventing its interaction with pro-apoptotic proteins and promoting apoptosis in cancer cells.
Biochemical and Physiological Effects:
APC has been shown to have several biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of NF-κB activity, and the reduction of inflammation. APC has also been shown to have anti-angiogenic effects, preventing the formation of new blood vessels that are necessary for tumor growth.

Advantages and Limitations for Lab Experiments

APC has several advantages for lab experiments, including its small size, high potency, and selectivity for specific target proteins. However, APC also has some limitations, such as its low solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on APC, including the development of more efficient synthesis methods, the identification of new target proteins, and the optimization of its pharmacokinetic properties. APC could also be used in combination with other drugs to enhance its therapeutic efficacy and reduce the risk of drug resistance. Furthermore, the potential use of APC in other diseases, such as neurodegenerative disorders, should also be explored.
Conclusion:
In conclusion, APC is a promising small molecule that has the potential to be developed into a therapeutic drug for the treatment of cancer and inflammatory diseases. Its ability to modulate protein-protein interactions makes it an attractive target for drug development. Further research is needed to optimize its pharmacokinetic properties and identify new target proteins for its therapeutic application.

Synthesis Methods

The synthesis of APC involves a series of chemical reactions that start with the condensation of 3-nitrobenzoyl chloride and aniline. The resulting intermediate is then reacted with propanoyl chloride to yield APC. The yield of APC can be improved by optimizing the reaction conditions, such as temperature, solvent, and catalyst.

Scientific Research Applications

APC has been extensively studied for its potential therapeutic applications, particularly in cancer and inflammatory diseases. APC has been shown to inhibit the activity of several cancer-related proteins, such as Bcl-2, Mcl-1, and XIAP, leading to the induction of apoptosis in cancer cells. APC has also been shown to reduce inflammation by inhibiting the activity of NF-κB, a transcription factor that regulates the expression of pro-inflammatory genes.